Cas no 200418-16-2 (4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride)
200418-16-2 structure
Product Name:4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
CAS No:200418-16-2
MF:C5H3Cl2NOS
MW:196.054417848587
MDL:MFCD13174296
CID:908894
PubChem ID:10607914
Update Time:2025-04-19
4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
- 2-THIAZOLECARBONYL CHLORIDE, 4-(CHLOROMETHYL)-
- SCHEMBL1118859
- 200418-16-2
- AKOS032961133
- DTXSID30442398
- 2-Thiazolecarbonylchloride,4-(chloromethyl)-(9CI)
- 4-(Chloromethyl)thiazole-2-carbonyl chloride
- YYRHYWJJIKIDHM-UHFFFAOYSA-N
-
- MDL: MFCD13174296
- Inchi: 1S/C5H3Cl2NOS/c6-1-3-2-10-5(8-3)4(7)9/h2H,1H2
- InChI Key: YYRHYWJJIKIDHM-UHFFFAOYSA-N
- SMILES: ClCC1=CSC(C(=O)Cl)=N1
Computed Properties
- Exact Mass: 194.93100
- Monoisotopic Mass: 194.9312403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 2.26090
4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D515847-5g |
4-(chloromethyl)-2-Thiazolecarbonyl chloride |
200418-16-2 | 95% | 5g |
$2600 | 2024-08-03 | |
| eNovation Chemicals LLC | D515847-5g |
4-(chloromethyl)-2-Thiazolecarbonyl chloride |
200418-16-2 | 95% | 5g |
$2600 | 2025-02-19 | |
| eNovation Chemicals LLC | D515847-5g |
4-(chloromethyl)-2-Thiazolecarbonyl chloride |
200418-16-2 | 95% | 5g |
$2600 | 2025-03-01 |
4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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